Cas no 885950-27-6 (1-(4-Fluorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 1-(4-Fluorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 885950-27-6
• MF: C₁₁H₁₀FN₃O₂
• MW: 235.214405536652
• MDL: MFCD06797392
• CID: 3143225
• PubChem ID: 2764581
• Update Time: 2025-04-21

1-(4-Fluorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-benzyl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid
• G32067
• 1-[(4-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, 4-Carboxy-1-(4-fluorobenzyl)-5-methyl-1H-1,2,3-triazole
• 1-[(4-fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• CS-0237245
• 981-169-6
• H-32004
• SCHEMBL2368342
• KKB95027
• STL143195
• 885950-27-6
• Z931073884
• 1-[(4-fluorophenyl)methyl]-5-methyltriazole-4-carboxylic acid
• 1-((4-fluorophenyl)methyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-(4-fluorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylicacid
• DB-097560
• AKOS005072917
• MFCD06797392
• EN300-180745
• 1-(4-fluorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• ATHWFQXBAUJWOW-UHFFFAOYSA-N
• 1-(4-Fluorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid

• MDL： MFCD06797392
• Inchi： 1S/C11H10FN3O2/c1-7-10(11(16)17)13-14-15(7)6-8-2-4-9(12)5-3-8/h2-5H,6H2,1H3,(H,16,17)
• InChI Key： ATHWFQXBAUJWOW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C)=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 235.07570473Da
• Monoisotopic Mass: 235.07570473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 459.1±55.0 °C at 760 mmHg
• Flash Point: 231.5±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(4-Fluorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes